5-bromo-2-tert-butyl-1,3-thiazole
Description
5-Bromo-2-tert-butyl-1,3-thiazole is a type of thiazole compound . Thiazoles are a significant heterocyclic system in natural products and drugs .
Synthesis Analysis
The synthesis of 5-Bromo-2-tert-butyl-1,3-thiazole involves several steps. The general description suggests that it can be prepared via treatment of 2,5-dibromothiazole with sodium ethoxide followed by hydrogenation over spongy nickel .Molecular Structure Analysis
The molecular structure of 5-Bromo-2-tert-butyl-1,3-thiazole is characterized by a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Chemical Reactions Analysis
The chemical reactions involving 5-Bromo-2-tert-butyl-1,3-thiazole are diverse. For instance, it can undergo palladium-catalyzed C-H direct arylation reactions, and C-Br aromatic nucleophilic and cross-coupling reactions .Mechanism of Action
Future Directions
The future directions for the research and development of 5-Bromo-2-tert-butyl-1,3-thiazole could involve revealing the electronic structure of its derivatives and finding a possibility to obtain mono-arylated derivatives selectively . Additionally, due to the biological activities associated with thiazoles, further exploration into their potential applications in medicine could be a promising direction .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-bromo-2-tert-butyl-1,3-thiazole can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-methyl-2-propanethiol", "bromine", "sodium hydroxide", "sulfur", "acetic acid", "sodium nitrite", "copper(I) bromide", "potassium thiocyanate" ], "Reaction": [ "Step 1: 2-methyl-2-propanethiol is reacted with bromine in the presence of sodium hydroxide to form 2-bromo-2-methylpropanethiol.", "Step 2: 2-bromo-2-methylpropanethiol is reacted with sulfur in the presence of acetic acid to form 5-bromo-2-methyl-1,3-thiazole.", "Step 3: 5-bromo-2-methyl-1,3-thiazole is reacted with sodium nitrite and copper(I) bromide to form the corresponding diazonium salt.", "Step 4: The diazonium salt is then reacted with potassium thiocyanate to form 5-bromo-2-tert-butyl-1,3-thiazole." ] } | |
CAS RN |
959240-27-8 |
Product Name |
5-bromo-2-tert-butyl-1,3-thiazole |
Molecular Formula |
C7H10BrNS |
Molecular Weight |
220.1 |
Purity |
95 |
Origin of Product |
United States |
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